Cas no 126605-70-7 (Butanoic acid,2-methyl-,3-[8-(2-aminoethyl)-10-(3-ethyl-3,6-dihydro-6-oxo-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)-1,3,9-decatrienyl]cyclohexylester (9CI))

• Product Name: Butanoic acid,2-methyl-,3-[8-(2-aminoethyl)-10-(3-ethyl-3,6-dihydro-6-oxo-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)-1,3,9-decatrienyl]cyclohexylester (9CI)
• CAS No: 126605-70-7
• MF: C₃₀H₄₈NO₁₀P
• MW: 613.676590919495
• CID: 180256
• PubChem ID: 6443978
• Update Time: 2025-04-19

Butanoic acid,2-methyl-,3-[8-(2-aminoethyl)-10-(3-ethyl-3,6-dihydro-6-oxo-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)-1,3,9-decatrienyl]cyclohexylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-,3-[8-(2-aminoethyl)-10-(3-ethyl-3,6-dihydro-6-oxo-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)-1,3,9-decatrienyl]cyclohexylester (9CI)
• [3-[(1E,3E,9E)-8-(2-aminoethyl)-10-(3-ethyl-6-oxo-2,3-dihydropyran-2-yl)-5,8-dihydroxy-7-phosphonooxydeca-1,3,9-trienyl]cyclohexyl] 2-methylbutanoate
• Phosphazomycin C2
• 3-[(1E,3E,9E)-8-(2-aminoethyl)-10-(3-ethyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)deca-1,3,9-trien-1-yl]cyclohexyl 2-methylbutanoate
• Butanoic acid, 2-methyl-, 3-(8-(2-aminoethyl)-10-(3-ethyl-3,6-dihydro-6-oxo-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)-1,3,9-decatrienyl)cyclohexyl ester
• Phosphazomycin C
• 126688-54-8
• Butanoic acid, 2(or 3)-methyl-, 3-(8-(2-aminoethyl)-10-(3-ethyl-3,6-dihydro-6-oxo-2H-pyran-2-yl)-5,8-dihydroxy-7-(phosphonooxy)-1,3,9-decatrienyl)cyclohexyl ester
• 126605-70-7

• Inchi： 1S/C30H48NO10P/c1-4-21(3)29(34)39-25-12-8-10-22(19-25)9-6-7-11-24(32)20-27(41-42(36,37)38)30(35,17-18-31)16-15-26-23(5-2)13-14-28(33)40-26/h6-7,9,11,13-16,21-27,32,35H,4-5,8,10,12,17-20,31H2,1-3H3,(H2,36,37,38)/b9-6+,11-7+,16-15+
• InChI Key： IEXHVRAIBNTGPA-ZWDVXTLWSA-N
• SMILES： P(=O)(O)(O)OC(CC(/C=C/C=C/C1CCCC(C1)OC(C(C)CC)=O)O)C(/C=C/C1C(C=CC(=O)O1)CC)(CCN)O

Computed Properties

• Exact Mass: 613.30174
• Monoisotopic Mass: 613.301583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 17
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186
• XLogP3: 0

Experimental Properties

• Density: 1.25
• Boiling Point: 798.5°Cat760mmHg
• Flash Point: 436.7°C
• Refractive Index: 1.561
• PSA: 185.84
• LogP: 4.32000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones